Cas no 1394839-08-7 (methyl 4-(4-tert-butylphenyl)pyrrolidine-3-carboxylate)

• Product Name: methyl 4-(4-tert-butylphenyl)pyrrolidine-3-carboxylate
• CAS No: 1394839-08-7
• MF: C₁₆H₂₃NO₂
• MW: 261.35932469368
• CID: 6288720
• PubChem ID: 46839554
• Update Time: 2025-10-28

methyl 4-(4-tert-butylphenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(4-tert-butylphenyl)pyrrolidine-3-carboxylate
• AKOS015851585
• 1394839-08-7
• F1911-4207
• EN300-1454079

• Inchi： 1S/C16H23NO2/c1-16(2,3)12-7-5-11(6-8-12)13-9-17-10-14(13)15(18)19-4/h5-8,13-14,17H,9-10H2,1-4H3
• InChI Key： PQDOMCAJXCXMHX-UHFFFAOYSA-N
• SMILES： O(C)C(C1CNCC1C1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 261.172878976g/mol
• Monoisotopic Mass: 261.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 4-(4-tert-butylphenyl)pyrrolidine-3-carboxylate

Compound CAS No. 1394839-08-7: Methyl 4-(4-tert-butylphenyl)pyrrolidine-3-carboxylate

Methyl 4-(4-tert-butylphenyl)pyrrolidine-3-carboxylate, identified by the CAS number 1394839-08-7, is a synthetic organic compound with a complex structure that has garnered attention in various fields of research and application. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their potential in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of methyl 4-(4-tert-butylphenyl)pyrrolidine-3-carboxylate consists of a pyrrolidine ring substituted with a tert-butylphenyl group at the 4-position and a methyl ester at the 3-position. The presence of the tert-butyl group imparts steric bulk, which can influence the compound's physical properties and reactivity. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic profiles of bioactive molecules.

One of the key areas where this compound has shown promise is in drug discovery. Researchers have explored its potential as a lead compound for developing new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. For instance, a study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit selective inhibition against certain kinases involved in cellular signaling pathways.

In addition to its pharmacological applications, methyl 4-(4-tert-butylphenyl)pyrrolidine-3-carboxylate has also been investigated for its role in polymer chemistry. The pyrrolidine ring is known to facilitate polymerization under certain conditions, and this compound's unique substituents could potentially enhance the mechanical properties of resulting polymers. Recent advancements in click chemistry have further expanded its utility in constructing complex macromolecular architectures.

The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions and esterifications. A notable method reported in Organic Process Research & Development employs a palladium-catalyzed coupling reaction to assemble the key intermediates efficiently. This approach not only improves yield but also reduces the environmental footprint compared to traditional methods.

From an environmental standpoint, understanding the degradation pathways of methyl 4-(4-tert-butylphenyl)pyrrolidine-3-carboxylate is crucial for assessing its ecological impact. Studies conducted by researchers at the University of California have shown that under aerobic conditions, this compound undergoes microbial degradation within a relatively short timeframe, suggesting it may not pose significant long-term risks to ecosystems.

In conclusion, methyl 4-(4-tert-butylphenyl)pyrrolidine-3-carboxylate (CAS No. 1394839-08-7) stands as a versatile molecule with diverse applications across multiple disciplines. Its structural features make it an attractive candidate for further exploration in both academic and industrial settings, paving the way for innovative solutions in medicine and materials science.